Cas no 1804498-65-4 (3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride
• CAS No: 1804498-65-4
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4871584
• Update Time: 2025-06-14

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-2-1-3(15(8,13)14)6(11)12-4(2)5(9)10/h1,5H
• InChI Key： FGEKOCLVYHVXGN-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride (CAS No. 1804498-65-4)

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride (CAS No. 1804498-65-4) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a pyridine core substituted with chloro, difluoromethyl, iodo, and sulfonyl chloride functional groups, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its versatility and reactivity make it a valuable asset in modern synthetic chemistry.

The growing interest in 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride is closely tied to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its utility in the development of novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics for diseases such as cancer and infectious ailments. Additionally, its role in creating agrochemical intermediates aligns with the global demand for sustainable and efficient crop protection solutions, a topic widely discussed in environmental and agricultural forums.

One of the most frequently searched questions related to this compound revolves around its synthetic pathways and reaction mechanisms. Chemists and industry professionals often seek detailed insights into how 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride can be efficiently synthesized and purified. The compound’s stability under various conditions and its compatibility with other reagents are also hot topics in academic and industrial research circles. These discussions are further fueled by the rise of green chemistry initiatives, which emphasize the need for eco-friendly synthesis methods.

Another area of interest is the compound’s spectroscopic characterization. Advanced techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to confirm its structure and purity. These analytical methods are crucial for ensuring the compound’s suitability for high-value applications, particularly in the pharmaceutical sector where stringent quality standards are mandatory. The availability of high-purity 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride is often a determining factor for its adoption in large-scale production processes.

In the context of intellectual property and regulatory compliance, CAS No. 1804498-65-4 has been the subject of several patents and research publications. Its inclusion in proprietary formulations underscores its commercial significance. Companies engaged in the manufacture and supply of this compound are required to adhere to stringent safety and handling protocols, ensuring that it is used responsibly in laboratory and industrial settings. The compound’s material safety data sheet (MSDS) provides essential information regarding its storage, handling, and disposal, which is frequently accessed by professionals in the field.

The future prospects of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonyl chloride are closely linked to advancements in medicinal chemistry and agrochemical innovation. As researchers continue to uncover new applications for this versatile intermediate, its demand is expected to rise. Collaborative efforts between academia and industry are likely to drive further exploration of its potential, paving the way for breakthroughs in drug development and sustainable agriculture. For those seeking reliable sources of this compound, it is advisable to partner with reputable suppliers who can provide high-quality materials along with comprehensive technical support.